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Compound of Interest

Compound Name: Ergotamine

CAS No.: 113-15-5; 379-79-3

Cat. No.: B15750909

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ergotamine is a potent vasoconstrictor belonging to the ergot alkaloid class of compounds,

historically used in the treatment of acute migraine attacks.[1][2] Its therapeutic effect is largely

attributed to its ability to constrict dilated intracranial blood vessels.[1][3] However, this

vasoconstrictive property also underlies its potential for significant adverse cardiovascular

effects, including severe peripheral ischemia and vasospasm.[4] A thorough understanding of

the mechanisms driving ergotamine-induced vasoconstriction is therefore critical for both

elucidating its therapeutic action and mitigating its toxic potential.

This document provides detailed protocols for in vitro assays designed to study ergotamine-

induced vasoconstriction, along with a summary of the underlying signaling pathways and

relevant pharmacological data.
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Ergotamine exerts its vasoconstrictive effects through a complex interaction with multiple

receptor systems in vascular smooth muscle cells. The primary mediators are serotonin (5-

hydroxytryptamine, 5-HT) and α-adrenergic receptors.[4][5]

Serotonin (5-HT) Receptors: Ergotamine acts as an agonist or partial agonist at several 5-

HT receptor subtypes, including 5-HT1B, 5-HT1D, and 5-HT2A receptors.[1][5][6] Activation

of these G-protein coupled receptors on vascular smooth muscle cells initiates a signaling

cascade that leads to an increase in intracellular calcium concentrations, ultimately triggering

muscle contraction.[5] The activation of 5-HT1B/1D receptors on intracranial blood vessels is

a key mechanism in its anti-migraine effect.[3][5]

Alpha-Adrenergic Receptors: Ergotamine also demonstrates potent activity at α-adrenergic

receptors, acting as a partial agonist at both α1 and α2 subtypes.[1][5][7] The

vasoconstriction induced by ergotamine can be partially blocked by α-adrenergic receptor

antagonists, highlighting the significant contribution of this pathway.[7] Studies in pithed rats

have shown that its vasopressor effects are mediated by α1A, α1B, α1D, α2A, and α2C

adrenoceptors.[5][8]

The sustained vasoconstriction observed with ergotamine is attributed to its high affinity for

and slow dissociation from these target receptors.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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